Chromium trioxide

Specification

• CAS No.: 1333-82-0
• Molecular Formula: CrO3
• Molecular Weight: 99.994 g/mol
• IUPAC Name: trioxochromium
• Standard InChI: InChI=1S/Cr.3O
• Standard InChI Key: WGLPBDUCMAPZCE-UHFFFAOYSA-N
• Impurities: USA government specifications for chromium trioxide are as follows: purity, 99.5% minimum; chloride, 0.10% maximum; sulfate, 0.20% maximum; water insoluble materials, 0.10% maximum; particle size, 10% minimum passes through -30 mesh (less than 590 um US sieve).
• SMILES: O=[Cr](=O)=O
• Canonical SMILES: O=[Cr](=O)=O
• Boiling Point: 482 °F at 760 mm Hg (decomposes) (NTP, 1992); Approximately 250 °C decomposes; 482°F (Decomposes)
• Colorform: Dark red, bipyramidal prismatic crystals, flakes or granular powder; Brown solid; Flake, ground powder form; Dark-red ... flakes or powder [Note: Often used in an aqueous solution (H2CrO4)]
• Melting Point: 385 °F (NTP, 1992); 197 °C; 387°F (Decomposes)

Introduction

Physical and Chemical Properties

Physical Characteristics

Chromium trioxide exhibits distinct physical properties that influence its handling, storage, and application requirements. The table below summarizes these key physical parameters:

Property	Value	Conditions
Density	2.7 g/cm³	at 20°C
Melting point	197°C (387°F; 470K)
Boiling point	250°C (482°F; 523K)	decomposes
Solubility in water	164.8 g/100 mL	at 0°C
	169 g/100 mL	at 25°C
	172.6 g/100 mL	at 40°C
	198.1 g/100 mL	at 100°C

The compound's high water solubility is particularly significant for its industrial applications and environmental fate assessment.

Chemical Structure

Chromium trioxide undergoes thermal decomposition at temperatures above 197°C, releasing oxygen and eventually forming chromium(III) oxide (Cr2O3) according to the following reaction:

4 CrO3 → 2 Cr2O3 + 3 O2

Thermodynamic Properties

Thermodynamic data for chromium trioxide provide insight into its chemical behavior and stability. Standard thermodynamic values include:

Thermodynamic Property	Value	Units	Reference
Standard enthalpy of formation (ΔfH° gas)	-292.88	kJ/mol	Chase, 1998
Standard entropy (S° gas, 1 bar)	266.17	J/mol*K	Chase, 1998

The heat capacity of gaseous chromium trioxide can be calculated using the Shomate equation with specific coefficients for different temperature ranges (298K to 1100K, and 1100K to 6000K). These parameters allow precise modeling of chromium trioxide's thermal behavior across a wide temperature spectrum.

Production Methods

The primary industrial production method for chromium trioxide involves treating sodium dichromate with sulfuric acid, as represented by the following chemical equation:

H2SO4 + Na2Cr2O7 → 2 CrO3 + Na2SO4 + H2O

This process accounts for the estimated 100,000 tonnes of chromium trioxide produced annually worldwide. The production typically occurs in facilities equipped to handle the hazardous nature of the compound and control environmental emissions.

The manufacturing process must incorporate stringent safety measures due to chromium trioxide's corrosive nature and the hexavalent chromium's recognized carcinogenicity. Industrial production facilities generally implement closed systems with appropriate engineering controls to minimize worker exposure and environmental release.

Applications

Chrome Plating

The predominant application of chromium trioxide is in chrome plating, where it serves as the primary chromium source in electroplating baths. In this process, chromium trioxide is typically employed with additives that influence the plating characteristics without reacting with the trioxide itself. The electroplating process creates durable, corrosion-resistant, and aesthetically pleasing metallic coatings that find widespread use in automotive components, household fixtures, and industrial equipment.

The electroplating process using chromium trioxide involves several steps. Initially, the metal to be plated undergoes pretreatment in a sodium cyanide/caustic soda solution, followed by rinsing to remove alkaline cyanide. The pretreated components are then plated in a chromic acid bath and subsequently rinsed to remove excess plating solution.

Wood Preservatives

Chromium trioxide plays a significant role in wood preservation treatments. Wood surfaces treated with hexavalent chromium compounds demonstrate enhanced resistance to natural weathering. Additionally, this treatment improves the performance of paints and stains applied to the treated wood surfaces, extending their durability and aesthetic appeal.

Oxidizing Agent in Organic Synthesis

In organic chemistry, chromium trioxide serves as a powerful oxidizing agent, often used as a solution in acetic acid or acetone (as in the Jones oxidation). These oxidation reactions convert primary alcohols to carboxylic acids and secondary alcohols to ketones, as shown in the following reaction schemes:

Primary alcohols to carboxylic acids:
4 CrO3 + 3 RCH2OH + 12 H+ → 3 RCOOH + 4 Cr3+ + 9 H2O

Secondary alcohols to ketones:
2 CrO3 + 3 R2CHOH + 6 H+ → 3 R2C=O + 2 Cr3+ + 6 H2O

These oxidation reactions are valuable in synthetic organic chemistry for the preparation of various chemical intermediates and products.

Other Industrial Applications

Beyond the major applications, chromium trioxide finds use in various industrial processes:

• As a corrosion inhibitor in different industrial settings

• In chromic acid cleaning solutions for laboratory glassware and industrial equipment

• In dyeing and printing processes

• As a catalyst in certain chemical reactions

• In the production of other chromium compounds

Market Analysis

The global chromium trioxide market demonstrates steady growth despite regulatory challenges. According to market research, the chromium trioxide market size is forecast to reach $583.8 million by 2030, growing at a compound annual growth rate (CAGR) of 1.2% during the forecast period of 2024-2030.

The market segmentation by purity shows that 99.7% purity constitutes the largest segment of the chromium trioxide market. This grade finds widespread application in chrome plating and other industrial processes where high purity is essential for consistent performance.

The COVID-19 pandemic created disruptions in the chromium trioxide market due to lockdowns affecting industrial production, reduced consumer demand, and interruptions in international transportation. These factors temporarily slowed market growth but recovery is expected as industrial activities resume globally.

Health and Environmental Concerns

Toxicity

Chromium trioxide presents significant acute toxicity through all exposure routes. Based on available data, the following toxicity parameters have been documented:

Exposure Route	Toxicity Parameter	Value	Test Subject
Oral	LD50	25-29 mg Cr(VI)/kg	Rats (female/male)
Dermal	LD50	57 mg/kg	Not specified
Inhalation	LC50	217 mg/m³ (0.21 mg/L)	Rats (4-hour exposure)

Exposure effects include hypoactivity, lacrimation, mydriasis, diarrhea, weight changes, pulmonary congestion, and corrosion of gastrointestinal mucosa. Dermal exposure causes necrosis, eschar formation, edema, and erythema. Inhalation exposure results in severe respiratory tract damage, respiratory distress, and irritation.

Chromium trioxide primarily affects the respiratory system, causing ulcerations, shortness of breath, bronchitis, pneumonia, and asthma-like allergies. It can also impact the gastrointestinal tract, liver, kidneys, and immune system. Current classifications recognize chromium trioxide as "Very toxic by inhalation" and "Toxic in contact with skin".

Regulatory Status

Due to its hazardous properties, chromium trioxide is subject to extensive regulation globally. The compound appears on numerous restricted substance lists, including:

• Health Canada List of prohibited and restricted cosmetic ingredients (The Cosmetic Ingredient Hotlist)

• European Union Cosmetic Directive 76/768/EEC Annex II (substances prohibited in cosmetic products)

• New Zealand Cosmetic Products Group Standard—Schedule 4 (prohibited components)

In the workplace, chromium trioxide is classified as hazardous with risk phrases including "Toxic in contact with skin" (T; R24) and "Very toxic by inhalation" (T; R26) in the Hazardous Substances Information System (HSIS) maintained by Safe Work Australia.

The European Union has included chromium trioxide in its Registration, Evaluation, Authorization and Restriction of Chemicals (REACH) regulation as a Substance of Very High Concern (SVHC) due to its carcinogenic, mutagenic, and reproductive toxicity properties. This designation subjects its use to authorization requirements and encourages substitution with safer alternatives where technically and economically feasible.